Cas no 41167-78-6 (nonylthioacetic acid)

• Product Name: nonylthioacetic acid
• CAS No: 41167-78-6
• MF: C₁₁H₂₂O₂S
• MW: 218.356182575226
• CID: 926663
• PubChem ID: 3080801
• Update Time: 2025-04-19

nonylthioacetic acid Chemical and Physical Properties

Names and Identifiers

• nonylthioacetic acid
• Acetic acid, (nonylthio)-
• 3-thiadodecanoic acid
• DTXSID30961478
• SCHEMBL4354732
• 41167-78-6
• (NONYLSULFANYL)ACETIC ACID

• Inchi： 1S/C11H22O2S/c1-2-3-4-5-6-7-8-9-14-10-11(12)13/h2-10H2,1H3,(H,12,13)
• InChI Key： QEQRXSPASCWCFT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCCCCCC

Computed Properties

• Exact Mass: 218.134
• Monoisotopic Mass: 218.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 328.5°C at 760 mmHg
• Flash Point: 152.5°C
• Refractive Index: 1.484